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Introduction
The main protease (Mpro), also known as 3C-like protease (3CLpro), of SARS-CoV-2 is an

essential enzyme for the viral life cycle.[1][2] It is responsible for cleaving the viral polyproteins

pp1a and pp1ab at 11 specific sites, a process crucial for viral replication and the assembly of

new virions.[2][3] The highly conserved nature of Mpro among coronaviruses and its critical role

in viral maturation make it a prime target for the development of antiviral therapeutics.[2][4] This

document provides detailed protocols for commonly used in vitro assays to identify and

characterize inhibitors of SARS-CoV-2 Mpro.

Principle of Mpro Inhibition Assays
The most common methods for detecting Mpro activity and its inhibition are based on the

cleavage of a synthetic substrate that mimics the natural cleavage site of the protease (e.g.,

Leu-Gln↓Ser/Ala/Gly).[3][5] When the substrate is cleaved by Mpro, a detectable signal is

generated, which is proportional to the enzyme's activity. Potential inhibitors will block this

cleavage, leading to a decrease in the signal.
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Two widely used techniques for monitoring Mpro activity are Fluorescence Resonance Energy

Transfer (FRET) and Amplified Luminescent Proximity Homogeneous Assay (AlphaLISA).

FRET-Based Mpro Inhibition Assay
This assay utilizes a fluorogenic peptide substrate containing a fluorophore and a quencher. In

the intact substrate, the quencher suppresses the fluorescence of the fluorophore. Upon

cleavage by Mpro, the fluorophore and quencher are separated, resulting in an increase in

fluorescence intensity.

Materials and Reagents
Reagent Supplier Example

Catalog Number
Example

Storage

Recombinant SARS-

CoV-2 Mpro
Aurora Biolabs 728206 -80°C

FRET Substrate (e.g.,

DABCYL-

KTSAVLQ↓SGFRKME

-EDANS)

AnaSpec AS-65503 -20°C

Assay Buffer (e.g., 20

mM HEPES pH 7.3,

120 mM NaCl, 0.4 mM

EDTA, 4 mM DTT)

Various N/A 4°C

DMSO Sigma-Aldrich D2650 Room Temperature

Black, low-binding 96-

or 384-well plates
Corning 3571 or 3573 Room Temperature

Experimental Protocol
Reagent Preparation:

Prepare 1X Assay Buffer containing DTT. It is recommended to add DTT fresh before use.

Thaw the recombinant Mpro enzyme and FRET substrate on ice.
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Dilute the Mpro enzyme to the desired working concentration (e.g., 5 ng/µl) in 1X Assay

Buffer.[1]

Dilute the FRET substrate to the desired working concentration (e.g., 20 µM) in 1X Assay

Buffer.[1]

Prepare serial dilutions of the test compounds in DMSO, and then dilute further in 1X

Assay Buffer to the desired final concentrations. Ensure the final DMSO concentration in

the assay is consistent across all wells and typically does not exceed 1%.

Assay Procedure:

Add 5 µl of the diluted test compound or vehicle control (DMSO in 1X Assay Buffer) to the

wells of a black microplate.

Add 20 µl of the diluted Mpro enzyme solution to each well, except for the background

control wells (add 20 µl of 1X Assay Buffer instead).

Incubate the plate at room temperature for 30 minutes to allow the compounds to interact

with the enzyme.[1][6]

Initiate the enzymatic reaction by adding 25 µl of the diluted FRET substrate solution to all

wells.

Incubate the plate at room temperature for 2 hours, protected from light.[1]

Data Acquisition and Analysis:

Measure the fluorescence intensity using a microplate reader with excitation and emission

wavelengths appropriate for the fluorophore/quencher pair (e.g., Ex: 340-360 nm, Em:

460-480 nm).[1][2]

Calculate the percentage of inhibition using the following formula: % Inhibition = 100 * (1 -

(RFU_inhibitor - RFU_background) / (RFU_no_inhibitor - RFU_background))

Plot the percentage of inhibition against the compound concentration and fit the data to a

dose-response curve to determine the IC50 value.
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FRET Assay Workflow
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Caption: Workflow for a FRET-based SARS-CoV-2 Mpro inhibition assay.

AlphaLISA-Based Mpro Inhibition Assay
The AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) is a bead-based

immunoassay that can be adapted for protease activity. In this setup, a biotinylated substrate

peptide is captured by streptavidin-coated donor beads, and an antibody recognizing a specific

tag on the substrate binds to acceptor beads. When the beads are in close proximity, excitation

of the donor beads results in a luminescent signal. Cleavage of the substrate by Mpro

separates the beads, leading to a loss of signal.

Materials and Reagents
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Reagent Supplier Example
Catalog Number
Example

Storage

Recombinant SARS-

CoV-2 Mpro

In-house expression

or commercial
N/A -80°C

Biotinylated Mpro

Substrate with a

detection tag (e.g.,

FLAG)

Custom synthesis N/A -20°C

Streptavidin-coated

Donor Beads
PerkinElmer AL126C 4°C

Anti-FLAG Acceptor

Beads
PerkinElmer AL112C 4°C

AlphaLISA Assay

Buffer
PerkinElmer AL000C 4°C

White, opaque 384-

well plates
PerkinElmer 6007290 Room Temperature

Experimental Protocol
Reagent Preparation:

Prepare working solutions of Mpro, biotinylated substrate, and test compounds in

AlphaLISA Assay Buffer.

Prepare a mixture of Streptavidin-coated Donor Beads and Anti-FLAG Acceptor Beads in

AlphaLISA Assay Buffer. This step should be done in subdued light.

Assay Procedure:

Add 2 µl of the test compound or vehicle control to the wells of a white, opaque 384-well

plate.

Add 4 µl of the Mpro enzyme solution and incubate for 15-30 minutes at room

temperature.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565368?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 4 µl of the biotinylated substrate and incubate for 60 minutes at room temperature.

Add 10 µl of the Donor/Acceptor bead mixture to all wells.

Incubate the plate in the dark for 60 minutes at room temperature.

Data Acquisition and Analysis:

Read the plate on an Alpha-enabled microplate reader.

Calculate the percentage of inhibition based on the decrease in the AlphaLISA signal.

Determine the IC50 values by plotting the percentage of inhibition against the compound

concentration.

AlphaLISA Assay Workflow
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Caption: Workflow for an AlphaLISA-based SARS-CoV-2 Mpro inhibition assay.
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Data Presentation and Quality Control
For high-throughput screening, it is crucial to monitor the quality of the assay. The Z'-factor is a

statistical parameter used to quantify the suitability of an assay for screening.

Z'-factor Calculation: Z' = 1 - (3 * (SD_positive_control + SD_negative_control)) /

|Mean_positive_control - Mean_negative_control|

Positive Control: Mpro enzyme with substrate and no inhibitor (maximum signal).

Negative Control: Substrate only, no enzyme (background signal).

Assay Quality Z'-factor Value

Excellent > 0.5

Acceptable 0 to 0.5

Unacceptable < 0

A Z'-factor greater than 0.5 is generally considered robust for high-throughput screening.[7]

SARS-CoV-2 Mpro Role in Viral Replication
The SARS-CoV-2 genome is a single-stranded positive-sense RNA that is translated into two

large polyproteins, pp1a and pp1ab. Mpro, along with the papain-like protease (PLpro), is

responsible for cleaving these polyproteins into functional non-structural proteins (NSPs) that

are essential for forming the viral replication and transcription complex (RTC). Inhibition of

Mpro blocks this crucial step, thereby halting viral replication.
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Caption: Role of SARS-CoV-2 Mpro in the viral replication cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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